Cas no 1601089-31-9 (3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one)

• Product Name: 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one
• CAS No: 1601089-31-9
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5704946
• PubChem ID: 116012044
• Update Time: 2025-10-18

3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1126957
• 1601089-31-9
• 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one
• 4H-Pyran-4-one, tetrahydro-3-[(1-methyl-1H-imidazol-2-yl)carbonyl]-

• Inchi： 1S/C10H12N2O3/c1-12-4-3-11-10(12)9(14)7-6-15-5-2-8(7)13/h3-4,7H,2,5-6H2,1H3
• InChI Key： ISJDIJPWXOERLD-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(C2=NC=CN2C)=O)C1)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 421.3±55.0 °C(Predicted)
• pka: 8.28±0.20(Predicted)

Additional information on 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one

Introduction to 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one (CAS No. 1601089-31-9)

3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one, identified by its Chemical Abstracts Service (CAS) number 1601089-31-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a unique structural framework that combines an imidazole moiety with an oxanone backbone, making it a versatile intermediate in the development of novel therapeutic agents. The compound's molecular structure, characterized by a methyl-substituted imidazole ring linked to a four-membered lactone, imparts distinct reactivity and functional properties that have garnered attention from researchers exploring innovative synthetic methodologies and drug discovery strategies.

The 1-Methyl-1H-imidazole-2-carbonyl moiety within the compound's name is particularly noteworthy, as it serves as a key pharmacophore in designing molecules with potential biological activity. Imidazole derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The incorporation of the oxan-4-one group enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical applications. This combination of structural features makes 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one a valuable building block for medicinal chemists aiming to develop next-generation drugs.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one as a scaffold for drug design. Studies have demonstrated that the compound's ability to interact with biological targets can be fine-tuned by modifying its substituents or incorporating it into larger molecular frameworks. For instance, researchers have explored its utility in creating inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases. The flexibility offered by the imidazole and oxanone moieties allows for precise tuning of electronic and steric properties, enabling the optimization of binding affinities and selectivity.

In the realm of synthetic organic chemistry, 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one has been employed in cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct complex heterocyclic systems. These reactions leverage the compound's reactive carbonyl group to introduce aryl or amino substituents, expanding its utility in library synthesis programs. Additionally, the compound's stability under various reaction conditions makes it suitable for large-scale preparations without significant degradation, which is essential for industrial applications.

The pharmaceutical industry has shown considerable interest in derivatives of 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one, particularly due to its potential as a prodrug or a precursor for biologically active molecules. For example, researchers have investigated its role in generating pro-inflammatory agents that release active species upon metabolic activation. This approach not only enhances drug delivery but also reduces systemic toxicity by confining activity to specific target sites. Furthermore, the compound's compatibility with peptide coupling reagents has opened avenues for developing peptidomimetics—a class of drugs designed to mimic peptide sequences while offering improved pharmacokinetic properties.

Emerging research also highlights the compound's significance in materials science and nanotechnology. Its ability to form coordination complexes with metal ions has been exploited in designing catalysts for organic transformations and sensors for environmental monitoring. The chelating properties of the imidazole ring facilitate stable interactions with transition metals such as palladium, copper, and ruthenium, enabling efficient catalytic cycles for asymmetric synthesis or polymerization reactions. These applications underscore the broad utility of 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one beyond traditional pharmaceutical contexts.

From an industrial perspective, the synthesis of 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one has been optimized for scalability and cost-effectiveness, ensuring its availability for both academic research and commercial development. Advances in green chemistry principles have led to more sustainable synthetic routes that minimize waste generation and energy consumption. These efforts align with global initiatives to promote environmentally responsible manufacturing practices while maintaining high-quality output standards.

The future prospects for 3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one are promising, with ongoing studies exploring its potential in emerging therapeutic areas such as oncology and neurodegenerative diseases. Its structural versatility allows for rapid diversification into novel chemical entities through combinatorial chemistry platforms, enabling high-throughput screening programs to identify lead compounds with desired pharmacological profiles. Collaborative efforts between academia and industry are expected to accelerate these discoveries by leveraging cutting-edge technologies like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy for structure elucidation.

In conclusion,3-(1-Methyl-1H-imidazole-2-carbonyl)oxan-4-one (CAS No. 1601089-31-9) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural attributes—combining an imidazole ring with an oxanone core—make it a valuable tool for drug discovery and industrial processes alike. As research continues to uncover new synthetic possibilities and biological functions,3-(1-Methyl-H